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Compound of Interest

Compound Name: Triisononyl trimellitate

CAS No.: 53894-23-8

Cat. No.: B167210

Get Quote

An Application Note for the Quantification of Triisononyl Trimellitate (TINTM) by Gas

Chromatography-Mass Spectrometry (GC-MS)

Introduction
Triisononyl trimellitate (TINTM) is a high-molecular-weight, primary plasticizer used to impart

flexibility and durability to polymers, most notably polyvinyl chloride (PVC).[1] Its low volatility

and high-temperature resistance make it ideal for demanding applications such as wire and

cable insulation and automotive interiors.[1] Regulatory compliance and quality control

necessitate a reliable and accurate method for quantifying TINTM in these materials. Gas

Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique well-suited for

the separation, identification, and quantification of semi-volatile organic compounds like TINTM

from complex polymer matrices.[2][3]

This application note presents a detailed protocol for the quantification of TINTM in polymer

samples using GC-MS. The method involves solvent extraction followed by GC-MS analysis in

Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.
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Experimental Protocol
1. Principle

This method is designed for the quantitative determination of TINTM in polymer samples. The

protocol employs a solvent extraction technique where the polymer matrix is first dissolved, and

TINTM is isolated. The resulting extract is then analyzed using a GC-MS system. The

quantification is performed using an external calibration curve with an internal standard to

ensure accuracy and precision.[2]

2. Materials, Reagents, and Instrumentation

Reagents:

Triisononyl trimellitate (TINTM) standard (≥98% purity)

Benzyl benzoate (Internal Standard, IS) (≥99% purity)

Tetrahydrofuran (THF), HPLC grade

Methanol or Ethanol, HPLC grade

Dichloromethane, HPLC grade

Instrumentation:

Gas Chromatograph with Mass Spectrometer (GC-MS)

Analytical Balance (4-decimal place)

Vortex Mixer

Centrifuge

Syringe filters (0.45 µm, PTFE)

Autosampler vials (2 mL, glass) with caps[4]

General laboratory glassware (volumetric flasks, pipettes)
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3. Preparation of Standard Solutions

Stock Solutions (1000 µg/mL):

Accurately weigh 10 mg of TINTM standard into a 10 mL volumetric flask. Dissolve and

bring to volume with dichloromethane.

Accurately weigh 10 mg of Benzyl benzoate (IS) into a 10 mL volumetric flask. Dissolve

and bring to volume with dichloromethane.

Calibration Standards:

Prepare a series of calibration standards by diluting the TINTM stock solution with

dichloromethane to achieve concentrations ranging from approximately 0.5 µg/mL to 50

µg/mL.

Spike each calibration standard with the Internal Standard stock solution to a final

constant concentration (e.g., 10 µg/mL).

4. Sample Preparation

The sample preparation process involves a series of steps to isolate the desired analytes from

the sample matrix.[5]

Cut the polymer sample into small pieces (approx. 2 mm x 2 mm).

Accurately weigh approximately 0.5 g of the cut sample into a glass centrifuge tube.[6]

Add 5 mL of THF to dissolve the polymer sample. Vortex for 1 minute to aid dissolution.[2][7]

Add 20 mL of methanol or ethanol to the solution to precipitate the PVC polymer. Vortex for

30 seconds.[2][7]

Centrifuge the mixture at 3000 rpm for 10 minutes to pellet the precipitated polymer.

Carefully transfer the clear supernatant to a clean vial.
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Take a 1 mL aliquot of the supernatant, add the internal standard to the same final

concentration as in the calibration standards, and dilute as necessary with dichloromethane.

Filter the final solution through a 0.45 µm PTFE syringe filter into a GC-MS autosampler vial.

[4]

5. GC-MS Instrumental Parameters

The analysis is performed on a GC-MS system, with parameters optimized for the separation

and detection of TINTM.
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Parameter Setting

Gas Chromatograph (GC)

Column

5%-phenyl/95%-dimethylpolysiloxane capillary

column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film

thickness)[2]

Carrier Gas Helium at a constant flow of 1.1 mL/min[8]

Inlet Temperature 290 °C

Injection Mode Splitless

Injection Volume 1 µL

Oven Program
Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to

320 °C (hold 10 min)

Mass Spectrometer (MS)

Ionization Mode Electron Impact (EI) at 70 eV

Ion Source Temp. 230 °C

Transfer Line Temp. 280 °C

Acquisition Mode Selected Ion Monitoring (SIM)

SIM Ions (m/z)

TINTM

To be determined empirically. Common

fragments for similar trimellitates include m/z

149, 191, and specific higher mass fragments.

Benzyl Benzoate (IS) m/z 105, 121, 212

Note: Specific SIM ions for TINTM should be selected based on the analysis of a pure standard

to ensure maximum sensitivity and specificity.

Data Presentation: Method Validation Summary
Method validation should be performed to ensure the reliability of the results.[9] The following

table summarizes typical performance characteristics for a validated GC-MS method for
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plasticizer analysis.[3]

Validation Parameter Typical Performance

Linearity Range 0.5 - 50 µg/mL

Correlation Coefficient (R²) > 0.995

Limit of Detection (LOD) ~0.1 µg/mL

Limit of Quantification (LOQ) ~0.3 µg/mL

Accuracy (Recovery %) 90 - 110%

Precision (RSD %) < 15%

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for the quantification of TINTM from a

polymer sample.
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GC-MS Workflow for TINTM Quantification

Sample & Standard Preparation

Instrumental Analysis & Data Processing

Sample Receipt

Weigh 0.5g of Polymer Sample

Dissolve in 5mL THF

Precipitate Polymer with 20mL Ethanol

Centrifuge @ 3000 rpm

Collect Supernatant

Dilute & Spike with Internal Standard

Filter into GC Vial

GC-MS Analysis (SIM Mode)

Peak Integration & Calibration

Calculate TINTM Concentration

Final Report

Click to download full resolution via product page

Caption: Workflow for TINTM quantification by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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